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CAS No.: 1516-70-7
Cat. No.: S1503329

Reagent Profile & Comparative Data

The table below summarizes key characteristics of methanesulfonyl azide (MsNs) and a commonly used

alternative, based on the information found.

Reported
Molar . .
. Yield in
Reagent Name Mass Key Advantages Key Disadvantages Diazo
Imol
(9 ) Transfer
Methanesulfonyl Azide 121.12 [1] Simple, inexpensive  Potentially explosive 86% (E)-1-
(MsNs3) production; easy [1] [2]. Requires diazo-4-
purification of careful handling. phenyl-3-
reaction mixtures; buten-2-
cleaner workup, one [2]

often allowing
product
recrystallization [1]

[2].
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Reported
Molar . .
. Yield in
Reagent Name Mass Key Advantages Key Disadvantages Diazo
/mol
(9 ) Transfer
4- ~348.49 Less shock- Requires purification  81-83%
Dodecylbenzenesulfonyl (estimated) sensitive, safer to by column (E)-1-
Azide handle [2]. chromatography; diazo-4-
results in by-products  phenyl-3-
that are difficult to buten-2-
separate during one [2]

workup [2].

Experimental Context and Protocols

The comparative yield data in the table above comes from a specific laboratory procedure for synthesizing
(E)-1-diazo-4-phenyl-3-buten-2-one [2]. The following workflow outlines the key steps where

the choice of sulfonyl azide reagent impacts the process, particularly the purification stage.
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Figure 1: Experimental workflow for diazo compound synthesis, highlighting the critical divergence point

based on sulfonyl azide reagent selection.

A Practical Approach to Atom Economy Assessment

While explicit atom economy calculations for these reagents are not provided in the search results, you can

perform this assessment using the fundamental formula and available data:
Atom Economy = (Molar Mass of Desired Product / Total Molar Mass of All Reactants) x 100%

For a diazo transfer reaction using a sulfonyl azide (R-S02N3) to convert a ketone enolate into a diazo
compound, the relevant byproduct is the sulfonamide (R-S02NH2). Therefore, the R group (the "auxiliary")
in the reagent is the key variable [2].

¢ Methanesulfonyl Azide Auxiliary (CHs-): Molar mass = 15 g/mol (from CHs group)
e Dodecylbenzenesulfonyl Azide Auxiliary (CisHz29-): Molar mass = ~245 g/mol (from CisH29 group)

Since the rest of the reaction is identical, methanesulfonyl azide has a significantly higher atom economy
because it minimizes the mass of the wasted auxiliary. This theoretical advantage aligns with the

experimental observation of a cleaner workup and higher isolated yield [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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